Ethyl 5-(3,4-dimethylbenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3,4-dimethylbenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H21N3O4S/c1-4-31-24(30)20-18-13-32-22(25-21(28)16-11-10-14(2)15(3)12-16)19(18)23(29)27(26-20)17-8-6-5-7-9-17/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key: HIFGHDICEJDPFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=C(C=C3)C)C)C4=CC=CC=C4
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol
• CAS No.: 851946-98-0

Description

Ethyl 5-(3,4-dimethylbenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O4S and its molecular weight is 447.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the synthesis of various heterocyclic compounds from pyridazine derivatives, underscoring their importance in creating new chemical entities with potential applications in drug development and materials science. For instance, Deeb et al. (2006) described the synthesis of different heterocycles, starting with ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate, leading to compounds with potential for further biological evaluation or material application Deeb, El-Abbasy, 2006.

Antimicrobial and Anticancer Evaluation

The evaluation of new pyrimidine derivatives synthesized from pyridazine compounds for their antimicrobial properties highlights the potential of these molecules in therapeutic applications. Farag et al. (2008) reported on the synthesis of new pyrimidine derivatives and their subsequent evaluation for antimicrobial activities, suggesting the utility of pyridazine derivatives as precursors in developing antimicrobial agents Farag, Kheder, Mabkhot, 2008.

Cytotoxic Properties

The study of pyrido[3,4-d]pyridazine derivatives for their structure and potential cytotoxic properties against various cancer cell lines is another area of significant interest. The synthesis and characterization of these derivatives, as reported by Wójcicka et al. (2022), provide insight into their potential as biologically active agents, with some compounds showing promising cytotoxic activity against human cancer cell lines Wójcicka, Becan, Rembiałkowska, Pyra, Bryndal, 2022.

Enzymatic Activity Enhancement

Additionally, research into pyrazolopyrimidinyl keto-esters and their enzymatic activity has uncovered potential uses in biotechnology and pharmaceuticals. Abd and Gawaad (2008) explored the synthesis of these compounds and their effects on cellobiase reactivity, indicating the potential for pyridazine derivatives to influence enzymatic functions Abd, Gawaad, 2008.